Cas no 2413896-41-8 (5-phenyl-2,6,7,12-tetraazatricyclo7.4.0.0,3,7trideca-1(9),2,4-trien-8-one dihydrochloride)

• Product Name: 5-phenyl-2,6,7,12-tetraazatricyclo7.4.0.0,3,7trideca-1(9),2,4-trien-8-one dihydrochloride
• CAS No: 2413896-41-8
• MF: C₁₅H₁₆Cl₂N₄O
• MW: 339.219740867615
• MDL: MFCD32662827
• CID: 5674844
• PubChem ID: 146049762
• Update Time: 2025-05-20

5-phenyl-2,6,7,12-tetraazatricyclo7.4.0.0,3,7trideca-1(9),2,4-trien-8-one dihydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-26673163
• 2413896-41-8
• 5-phenyl-2,6,7,12-tetraazatricyclo[7.4.0.0,3,7]trideca-1(9),2,4-trien-8-one dihydrochloride
• 5-Phenyl-2,6,7,12-tetrazatricyclo[7.4.0.03,7]trideca-1(9),2,4-trien-8-one;dihydrochloride
• 5-phenyl-2,6,7,12-tetraazatricyclo7.4.0.0,3,7trideca-1(9),2,4-trien-8-one dihydrochloride

• MDL： MFCD32662827
• Inchi： 1S/C15H14N4O.2ClH/c20-15-11-6-7-16-9-13(11)17-14-8-12(18-19(14)15)10-4-2-1-3-5-10;;/h1-5,8,16,18H,6-7,9H2;2*1H
• InChI Key： QQFBUEORMSHXCR-UHFFFAOYSA-N
• SMILES： Cl.Cl.O=C1C2=C(CNCC2)N=C2C=C(C3C=CC=CC=3)NN12

Computed Properties

• Exact Mass: 338.0701165g/mol
• Monoisotopic Mass: 338.0701165g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 540
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.7Ų

Additional information on 5-phenyl-2,6,7,12-tetraazatricyclo7.4.0.0,3,7trideca-1(9),2,4-trien-8-one dihydrochloride

Recent Advances in the Study of 5-phenyl-2,6,7,12-tetraazatricyclo[7.4.0.0³,⁷]trideca-1(9),2,4-trien-8-one Dihydrochloride (CAS: 2413896-41-8)

The compound 5-phenyl-2,6,7,12-tetraazatricyclo[7.4.0.0³,⁷]trideca-1(9),2,4-trien-8-one dihydrochloride (CAS: 2413896-41-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its unique tricyclic structure, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key areas of research has been the compound's role as a modulator of protein-protein interactions (PPIs). PPIs are critical in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer and neurodegenerative disorders. Preliminary data suggest that 5-phenyl-2,6,7,12-tetraazatricyclo[7.4.0.0³,⁷]trideca-1(9),2,4-trien-8-one dihydrochloride exhibits high affinity for specific protein targets, making it a valuable tool for both basic research and drug development.

In a recent study published in the Journal of Medicinal Chemistry, researchers employed X-ray crystallography and molecular docking simulations to investigate the binding interactions of this compound with its target proteins. The results revealed a unique binding mode, which could explain its high selectivity and potency. Additionally, in vitro assays demonstrated its efficacy in inhibiting the proliferation of cancer cell lines, further supporting its potential as an anticancer agent.

Another significant advancement has been the development of more efficient synthetic routes for this compound. Traditional methods often involved multi-step reactions with low yields, but recent innovations in catalysis and reaction optimization have significantly improved the scalability and purity of the final product. These advancements are crucial for facilitating further preclinical and clinical studies.

Despite these promising findings, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further investigation. Ongoing studies are also exploring its potential off-target effects and toxicity profiles to ensure its safety for therapeutic use. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 5-phenyl-2,6,7,12-tetraazatricyclo[7.4.0.0³,⁷]trideca-1(9),2,4-trien-8-one dihydrochloride represents a promising candidate for drug development, with its unique structural features and biological activities. Continued research efforts will be essential to fully unlock its therapeutic potential and address the remaining challenges in its development.